![molecular formula C20H22N2O3 B271187 1-(3,5-dimethylphenyl)-N-(2-methoxyphenyl)-5-oxopyrrolidine-3-carboxamide](/img/structure/B271187.png)
1-(3,5-dimethylphenyl)-N-(2-methoxyphenyl)-5-oxopyrrolidine-3-carboxamide
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Overview
Description
1-(3,5-dimethylphenyl)-N-(2-methoxyphenyl)-5-oxopyrrolidine-3-carboxamide, also known as DPCPX, is a selective antagonist of the adenosine A1 receptor. It is commonly used in scientific research to study the physiological and biochemical effects of adenosine A1 receptors.
Mechanism of Action
1-(3,5-dimethylphenyl)-N-(2-methoxyphenyl)-5-oxopyrrolidine-3-carboxamide acts as an antagonist of the adenosine A1 receptor, which means it blocks the receptor from binding to its natural ligands. Adenosine is an endogenous purine nucleoside that plays a key role in many physiological processes. Adenosine A1 receptors are widely distributed throughout the body, including in the heart, brain, and kidneys.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. In the cardiovascular system, it reduces heart rate and blood pressure. In the central nervous system, it has been shown to play a role in sleep regulation and pain management. This compound has also been shown to have anti-inflammatory effects and may be useful in the treatment of inflammatory diseases.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 1-(3,5-dimethylphenyl)-N-(2-methoxyphenyl)-5-oxopyrrolidine-3-carboxamide in lab experiments is its selectivity for the adenosine A1 receptor. This allows researchers to study the specific effects of this receptor without interference from other receptors. However, one limitation of this compound is its relatively short half-life, which means that it may need to be administered frequently in experiments.
Future Directions
There are several future directions for research involving 1-(3,5-dimethylphenyl)-N-(2-methoxyphenyl)-5-oxopyrrolidine-3-carboxamide. One area of interest is its potential use in the treatment of inflammatory diseases, such as rheumatoid arthritis. Another area of interest is its role in the regulation of sleep and pain, which could lead to the development of new therapies for sleep disorders and chronic pain. Finally, further research is needed to fully understand the biochemical and physiological effects of this compound and its potential applications in medicine.
Synthesis Methods
The synthesis of 1-(3,5-dimethylphenyl)-N-(2-methoxyphenyl)-5-oxopyrrolidine-3-carboxamide involves several steps. The starting material is 2,6-dimethylphenol, which is converted to 2,6-dimethylphenol-4-bromide. This compound is then reacted with 2-methoxyphenylamine to form 1-(2-methoxyphenyl)-3,5-dimethyl-4-bromo-benzene. The final step involves the reaction of this compound with pyrrolidine-3-carboxylic acid to form this compound.
Scientific Research Applications
1-(3,5-dimethylphenyl)-N-(2-methoxyphenyl)-5-oxopyrrolidine-3-carboxamide is widely used in scientific research to study the role of adenosine A1 receptors in various physiological and biochemical processes. It has been shown to have a significant effect on the cardiovascular system, including reducing heart rate and blood pressure. This compound has also been used to study the effects of adenosine A1 receptors on the central nervous system, including their role in sleep regulation and pain management.
properties
Molecular Formula |
C20H22N2O3 |
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Molecular Weight |
338.4 g/mol |
IUPAC Name |
1-(3,5-dimethylphenyl)-N-(2-methoxyphenyl)-5-oxopyrrolidine-3-carboxamide |
InChI |
InChI=1S/C20H22N2O3/c1-13-8-14(2)10-16(9-13)22-12-15(11-19(22)23)20(24)21-17-6-4-5-7-18(17)25-3/h4-10,15H,11-12H2,1-3H3,(H,21,24) |
InChI Key |
BUAWVKPVFUFYQS-UHFFFAOYSA-N |
SMILES |
CC1=CC(=CC(=C1)N2CC(CC2=O)C(=O)NC3=CC=CC=C3OC)C |
Canonical SMILES |
CC1=CC(=CC(=C1)N2CC(CC2=O)C(=O)NC3=CC=CC=C3OC)C |
Origin of Product |
United States |
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